Cas no 863706-61-0 (1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine)

• Product Name: 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine
• CAS No: 863706-61-0
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 6399994
• PubChem ID: 11197972
• Update Time: 2025-05-19

1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• BDBM528673
• 863706-61-0
• US11198680, Compound Racemic-BA-1049-Lot-2
• 1-[1-(isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine
• SCHEMBL190414
• EN300-7465164
• 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine

• Inchi： 1S/C16H21N3O2S/c1-12(17)13-6-9-19(10-7-13)22(20,21)16-4-2-3-14-11-18-8-5-15(14)16/h2-5,8,11-13H,6-7,9-10,17H2,1H3
• InChI Key： MGLIYKZFLDTAMW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCC(C(C)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine

1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine: A Comprehensive Overview

The compound 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine, with the CAS number 863706-61-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines the isoquinoline moiety with a piperidine ring and an ethanamine group. The isoquinoline ring, a heterocyclic structure, is known for its aromaticity and potential bioactivity, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activity, particularly in kinase pathways, which are crucial in cellular signaling. The sulfonyl group attached to the isoquinoline ring plays a significant role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine involves a multi-step process that includes coupling reactions and cyclization. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research and development.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for treating diseases such as cancer and inflammatory disorders. Its ability to inhibit specific protein kinases makes it a candidate for targeted therapies. Additionally, the compound's structural versatility allows for further modification to enhance its efficacy and reduce potential side effects.

From an environmental perspective, the synthesis and handling of CAS 863706-61-0 adhere to green chemistry principles, minimizing waste and optimizing resource use. This approach not only enhances sustainability but also aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-[1-(Isoquinoline-5-sulfonyl)piperidin-4-yl]ethan-1-amine represents a significant advancement in chemical innovation. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound may pave the way for novel treatments that address unmet medical needs.